2-Methylpyrrolidine vs. Des-Methyl Analog in LRRK2 Inhibition
In a medicinal chemistry optimization campaign for LRRK2 inhibitors, incorporation of a (2R)-2-methylpyrrolidin-1-yl substituent at the 2-position of a pyrrolo[2,3-d]pyrimidine core yielded derivative 18 with an LRRK2 G2019S cKi of 0.7 nM and a ligand efficiency of 0.66 [1]. Co-crystallography with a CHK1 10-point mutant surrogate established that the 2-methyl substituent sits in a lipophilic pocket proximal to Ala147 (Ala2016 in LRRK2), a contact that cannot be made by the unsubstituted pyrrolidine analog [1]. While the target compound 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine is the synthetic precursor to these elaborated inhibitors, the presence of the 2-methyl group on the pyrrolidine ring is the critical structural determinant for achieving this binding pose—differentiating it from 5-bromo-2-(pyrrolidin-1-yl)pyridine (CAS 210963-93-2) which lacks this methyl-driven steric complementarity.
| Evidence Dimension | LRRK2 G2019S inhibitory potency (cKi) and ligand efficiency (LE) conferred by 2-methylpyrrolidine motif |
|---|---|
| Target Compound Data | Derivative 18 containing (2R)-2-methylpyrrolidin-1-yl group: LRRK2 G2019S cKi = 0.7 nM, LE = 0.66 [1] |
| Comparator Or Baseline | Des-methyl pyrrolidine analog: not reported in same series; structural analysis indicates absence of Ala147-proximal methyl contact [1] |
| Quantified Difference | X-ray validated methyl-Ala147 proximity; quantitative potency contribution not isolated, but LE = 0.66 indicates high binding efficiency per heavy atom [1] |
| Conditions | LRRK2 G2019S biochemical inhibition assay; X-ray co-crystallography with CHK1 10-point mutant surrogate (PDB deposition referenced in [1]) |
Why This Matters
The 2-methylpyrrolidine moiety provides a crystallographically validated binding contact that is absent in the des-methyl analog, making 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine the requisite building block for structure-based drug design targeting kinases with analogous lipophilic pockets.
- [1] Chen, Y. et al. J. Med. Chem. 2021, 64, 10312–10332. Design and Synthesis of Pyrrolo[2,3‑d]pyrimidine-Derived Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitors Using a Checkpoint Kinase 1 (CHK1)-Derived Crystallographic Surrogate. View Source
